4-(2-(2-Methoxyphenyl)acetyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-[2-(2-methoxyphenyl)acetyl]-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C16H17N3O3S/c1-22-13-5-3-2-4-12(13)10-14(20)18-7-8-19(15(21)11-18)16-17-6-9-23-16/h2-6,9H,7-8,10-11H2,1H3
• InChI Key: QBELOKBUFBWGGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCN(C(=O)C2)C3=NC=CS3
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol
• CAS No.: 2309730-22-9

Description

4-(2-(2-Methoxyphenyl)acetyl)-1-(thiazol-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C16H17N3O3S and its molecular weight is 331.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

Synthesis of Potent PPARpan Agonists : The efficient synthesis of potent PPARpan agonists involved the seven-step synthesis of a complex compound which included a highly regioselective carbon-sulfur bond formation. This process signifies the compound's utility in synthesizing agonists for peroxisome proliferator-activated receptors, which are targets for diabetes and obesity treatment among other conditions (Jiasheng Guo et al., 2006).

Antimicrobial Activities : The compound has been involved in the synthesis of new 1,2,4-triazole derivatives, exhibiting good or moderate activities against various microorganisms. This highlights its role in developing new antimicrobial agents (H. Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Agents : Novel benzodifuranyl derivatives have been synthesized for potential application as anti-inflammatory and analgesic agents. The synthesis process demonstrates the compound's utility in creating new pharmaceuticals to treat pain and inflammation (A. Abu‐Hashem et al., 2020).

Antibacterial Drug Design : A new series of piperazine-based benzothiazolyl-4-thiazolidinones was developed for potent antibacterial effects. This research underscores the compound's application in designing new antibiotics (Rahul V. Patel et al., 2014).

Heterocyclic Compound Synthesis for Pharmacological Evaluation : Piperazinone derivatives have been synthesized and evaluated for their cytotoxic activities on cancer and normal cell lines, showcasing the compound's significance in cancer research (Saeed Ghasemi et al., 2020).

Development of Dual Antidepressant Drugs : Benzo[b]thiophene derivatives with various substituents have been synthesized to obtain new drugs with dual antidepressant action, emphasizing the compound's role in mental health treatment (L. Orus et al., 2002).